Cas no 1021051-79-5 (3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide)
3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide
- 3-methyl-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzamide
- 1021051-79-5
- SR-01000920654
- F5079-0004
- SR-01000920654-1
- AKOS024495437
- 3-methyl-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]benzamide
-
- Inchi: 1S/C15H13N3O2S/c1-10-4-2-5-11(8-10)14(19)16-15-18-17-13(20-15)9-12-6-3-7-21-12/h2-8H,9H2,1H3,(H,16,18,19)
- InChI Key: QUNCYWIKKWHEMF-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CC1=NN=C(NC(C2=CC=CC(C)=C2)=O)O1
Computed Properties
- Exact Mass: 299.07284784g/mol
- Monoisotopic Mass: 299.07284784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 96.3Ų
3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5079-0004-2μmol |
3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide |
1021051-79-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5079-0004-5μmol |
3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide |
1021051-79-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5079-0004-10μmol |
3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide |
1021051-79-5 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5079-0004-20μmol |
3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide |
1021051-79-5 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5079-0004-1mg |
3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide |
1021051-79-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5079-0004-2mg |
3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide |
1021051-79-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5079-0004-3mg |
3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide |
1021051-79-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5079-0004-4mg |
3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide |
1021051-79-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5079-0004-5mg |
3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide |
1021051-79-5 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5079-0004-10mg |
3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide |
1021051-79-5 | 10mg |
$79.0 | 2023-09-10 |
3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide
Comprehensive Overview of 3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 1021051-79-5)
3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 1021051-79-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a benzamide core with a 1,3,4-oxadiazole ring and a thiophene moiety. Such hybrid structures are increasingly explored for their potential in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.
The compound's molecular formula and structural complexity make it a subject of interest in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or anti-inflammatory agent, given the known bioactivity of similar oxadiazole derivatives. The presence of both thiophene and benzamide groups suggests possible applications in developing treatments for chronic diseases, aligning with current healthcare trends focusing on personalized medicine.
In the context of green chemistry and sustainable synthesis, 3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide represents an interesting case study. The growing demand for eco-friendly synthetic routes has led to increased research into optimizing its production with minimal environmental impact. This aligns with the pharmaceutical industry's push toward green solvents and catalytic processes, addressing concerns about waste reduction and energy efficiency.
The compound's physicochemical properties, including solubility, stability, and bioavailability, are critical factors in its potential applications. Current research focuses on improving these characteristics through structural modifications or formulation strategies, responding to the pharmaceutical industry's need for compounds with optimal drug-like properties. These investigations are particularly relevant given the increasing emphasis on oral bioavailability in drug development pipelines.
From a market perspective, the demand for novel heterocyclic compounds like 3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide continues to grow. The global market for pharmaceutical intermediates is expanding rapidly, driven by the need for innovative treatments in areas such as oncology, neurology, and metabolic disorders. This compound's unique structure positions it as a potential candidate for patent-protected drugs, addressing the pharmaceutical industry's constant search for novel chemical entities.
Analytical characterization of 3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's purity and structure, particularly important in quality control for pharmaceutical applications. The development of robust analytical methods for this compound reflects broader trends in chemical analysis toward higher sensitivity and specificity.
In the field of computational chemistry, 3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide serves as an interesting subject for molecular docking studies and QSAR modeling. These in silico approaches help predict the compound's potential interactions with biological targets, accelerating the drug discovery process. The integration of artificial intelligence in chemical research has further enhanced the ability to predict the properties and activities of such complex molecules.
The synthesis of 3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide typically involves multi-step organic reactions, with researchers continually optimizing the process for better yields and purity. Recent advancements in flow chemistry and microwave-assisted synthesis have shown promise in improving the efficiency of producing such heterocyclic compounds, addressing the pharmaceutical industry's need for scalable and cost-effective manufacturing methods.
As research into 3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide progresses, its potential applications continue to expand. The compound's versatility makes it a valuable building block in medicinal chemistry, with possible uses ranging from central nervous system drugs to antimicrobial agents. This aligns with current pharmaceutical trends focusing on multi-target drugs and combination therapies, particularly for complex diseases requiring intervention at multiple biological pathways.
Looking forward, 3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 1021051-79-5) represents an exciting area of research at the intersection of medicinal chemistry and drug development. Its unique structural features and potential biological activities position it as a compound worthy of continued investigation, particularly as the pharmaceutical industry seeks novel approaches to address unmet medical needs. The ongoing research into this molecule contributes valuable knowledge to the broader field of heterocyclic chemistry and its applications in life sciences.
1021051-79-5 (3-methyl-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)